Cas no 2624108-98-9 (2-amino-1-(3S)-pyrrolidin-3-ylethan-1-one dihydrochloride)

• Product Name: 2-amino-1-(3S)-pyrrolidin-3-ylethan-1-one dihydrochloride
• CAS No: 2624108-98-9
• MF: C₆H₁₄Cl₂N₂O
• MW: 201.094159603119
• MDL: MFCD33550657
• CID: 5671482
• PubChem ID: 155978467
• Update Time: 2025-05-20

2-amino-1-(3S)-pyrrolidin-3-ylethan-1-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2624108-98-9
• EN300-27113670
• 2-amino-1-[(3S)-pyrrolidin-3-yl]ethan-1-one dihydrochloride
• 2-amino-1-(3S)-pyrrolidin-3-ylethan-1-one dihydrochloride

• MDL： MFCD33550657
• Inchi： 1S/C6H12N2O.2ClH/c7-3-6(9)5-1-2-8-4-5;;/h5,8H,1-4,7H2;2*1H/t5-;;/m0../s1
• InChI Key： WDJIBFDBRSNXMC-XRIGFGBMSA-N
• SMILES： Cl.Cl.O=C(CN)[C@@H]1CNCC1

Computed Properties

• Exact Mass: 200.0483185g/mol
• Monoisotopic Mass: 200.0483185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-amino-1-(3S)-pyrrolidin-3-ylethan-1-one dihydrochloride

Introduction to 2-amino-1-(3S)-pyrrolidin-3-ylethan-1-one dihydrochloride (CAS No: 2624108-98-9)

2-amino-1-(3S)-pyrrolidin-3-ylethan-1-one dihydrochloride, identified by the CAS number 2624108-98-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a chiral pyrrolidine core and an amide functionality, has garnered attention due to its potential applications in the development of novel therapeutic agents. The stereochemical configuration at the 3S position of the pyrrolidine ring introduces a degree of complexity that is often exploited in medicinal chemistry to modulate biological activity and improve pharmacokinetic properties.

The structure of 2-amino-1-(3S)-pyrrolidin-3-ylethan-1-one dihydrochloride consists of a central pyrrolidine scaffold substituted with an amine group at the 2-position and an ethyl carbonyl group at the 1-position. The presence of the hydrochloride salt form enhances its solubility in aqueous media, making it more amenable for formulation in drug delivery systems. This compound represents a versatile building block for the synthesis of more complex molecules, particularly in the quest for small-molecule inhibitors targeting various biological pathways.

In recent years, there has been growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis, where compounds like 2-amino-1-(3S)-pyrrolidin-3-ylethan-1-one dihydrochloride play a crucial role. The enantiopure form of this compound has been explored as a potential chiral building block in the synthesis of β-lactam antibiotics, which are critical in modern medicine due to their broad-spectrum antimicrobial activity. The ability to introduce chirality at specific positions in drug molecules is often a key determinant of their efficacy and selectivity.

Moreover, the amide group in 2-amino-1-(3S)-pyrrolidin-3-ylethan-1-one dihydrochloride serves as a versatile handle for further functionalization. This allows chemists to append various pharmacophores or linkers, enabling the rapid construction of libraries of compounds for high-throughput screening. Such libraries are instrumental in identifying lead candidates for drug discovery programs targeting diseases such as cancer, inflammation, and neurological disorders. The dihydrochloride salt form also facilitates storage and handling, ensuring stability under ambient conditions while maintaining reactivity for subsequent synthetic steps.

The pharmaceutical industry has increasingly recognized the importance of stereochemistry in drug design. Compounds that exhibit enantioselective interactions with biological targets often demonstrate improved therapeutic profiles compared to their racemic counterparts. 2-amino-1-(3S)-pyrrolidin-3-ylethan-1-one dihydrochloride exemplifies this principle, as its chiral center can influence binding affinity and metabolic fate. Recent studies have highlighted its utility in generating enantiomerically pure intermediates for peptidomimetic drugs, which mimic the structure and function of natural peptides but with enhanced stability and bioavailability.

Advances in computational chemistry have further enhanced the design and optimization of molecules like 2-amino-1-(3S)-pyrrolidin-3-ylethan-1-one dihydrochloride. Molecular modeling techniques allow researchers to predict binding modes and interactions with biological targets with high accuracy. This enables the rational design of analogs with improved potency and reduced side effects. For instance, virtual screening campaigns have identified derivatives of this compound that exhibit inhibitory activity against enzymes implicated in metabolic disorders. Such findings underscore the potential of this scaffold as a foundation for next-generation therapeutics.

The synthesis of 2-amino-1-(3S)-pyrrolidin-3-ylethan-1-one dihydrochloride involves multi-step organic transformations, including asymmetric hydrogenation and nucleophilic addition reactions. The use of transition metal catalysts such as rhodium or palladium complexes has been crucial in achieving high enantioselectivity during key synthetic steps. These catalytic methods not only improve efficiency but also reduce waste generation, aligning with green chemistry principles. The development of novel catalysts and ligands continues to be an active area of research, with the goal of making asymmetric synthesis more accessible and scalable.

In conclusion, 2-amino-1-(3S)-pyrrolidin-3-ylethan-1-one dihydrochloride (CAS No: 2624108-98-9) is a compound with significant potential in pharmaceutical research and drug development. Its chiral pyrrolidine core, combined with an amide functionality, makes it a valuable intermediate for constructing complex molecules with tailored biological activities. The increasing emphasis on stereochemistry in medicinal chemistry underscores its importance as a building block for future therapeutics. As research progresses, new applications and synthetic methodologies will likely emerge, further solidifying its role in advancing chemical biology and drug discovery.